N-(9H-fluoren-2-yl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide

• IUPAC Name: N-(9H-fluoren-2-yl)-2-(pyrazine-2-carbonylamino)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C22H15N5O3/c28-20(18-11-23-7-8-24-18)27-22-26-19(12-30-22)21(29)25-15-5-6-17-14(10-15)9-13-3-1-2-4-16(13)17/h1-8,10-12H,9H2,(H,25,29)(H,26,27,28)
• InChI Key: NVFDECDZVYYPMH-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)NC(=O)C4=COC(=N4)NC(=O)C5=NC=CN=C5
• Molecular Formula: C22H15N5O3
• Molecular Weight: 397.4 g/mol
• CAS No.: 1396683-25-2

Description

N-(9H-fluoren-2-yl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide is a useful research compound. Its molecular formula is C22H15N5O3 and its molecular weight is 397.394. The purity is usually 95%.
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Scientific Research Applications

Apoptosis Induction in Cancer Research

N-(9H-fluoren-2-yl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide and its derivatives have shown potential in cancer research. Kemnitzer et al. (2009) discovered that a related compound, N-(2-Methylphenyl)-9-oxo-9H-fluorene-1-carboxamide, induced apoptosis in various cancer cells, including breast, colon, and hepatocellular carcinoma cells. This compound was active with sub-micromolar potencies in caspase induction and growth inhibition assays (Kemnitzer et al., 2009).

Antimicrobial and Antifungal Applications

The synthesis of compounds related to this compound has been explored for antimicrobial and antifungal activities. For instance, Rajurkar and Pund (2014) synthesized various compounds and tested them against bacteria like E. coli, K. pneumonia, and S. aureus, as well as fungi such as A. niger and S. cerevisiae. Some derivatives demonstrated broad-spectrum antimicrobial properties (Rajurkar & Pund, 2014).

Antiviral Research

Compounds structurally similar to this compound have been investigated for their antiviral properties. Hebishy et al. (2020) synthesized benzamide-based 5-aminopyrazoles and found several compounds that exhibited significant antiviral activities against bird flu influenza (H5N1) (Hebishy et al., 2020).

Enabling Methods in Automated Synthesis

The compound has relevance in the development of automated synthesis methods. Ingham et al. (2014) described the use of open-source software for controlling multiple flow chemistry devices in the synthesis of pyrazine-2-carboxamide, a component related to this compound. This approach highlights the importance of such compounds in advancing synthetic methodologies (Ingham et al., 2014).